2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(3,4-diethoxyphenyl)acetyl]amino]-3-(2,3-dimethylphenyl)thiourea
• InChI: InChI=1S/C21H27N3O3S/c1-5-26-18-11-10-16(12-19(18)27-6-2)13-20(25)23-24-21(28)22-17-9-7-8-14(3)15(17)4/h7-12H,5-6,13H2,1-4H3,(H,23,25)(H2,22,24,28)
• InChI Key: DZQTVBNMSBSQRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)NNC(=S)NC2=CC=CC(=C2C)C)OCC
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various metabolic pathways. This inhibition leads to a decrease in the production of key metabolites, which can have a downstream effect on cellular processes.
Biochemical and physiological effects:
2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been shown to modulate the activity of enzymes involved in various metabolic pathways, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide in lab experiments include its high purity and yield, as well as its potential applications in various scientific research fields. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide. One potential direction is to investigate its potential as an anti-cancer agent in vivo, as well as its potential as a drug candidate for other diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its synthesis method for even higher yield and purity. Finally, this compound could be used as a starting point for the development of new compounds with improved efficacy and safety profiles.

Scientific Research Applications

2-[(3,4-diethoxyphenyl)acetyl]-N-(2,3-dimethylphenyl)hydrazinecarbothioamide has been studied for its potential applications in various scientific research fields. In medicine, this compound has been investigated for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In biochemistry, this compound has been studied for its ability to modulate the activity of enzymes involved in various metabolic pathways. In pharmacology, this compound has been tested for its potential as a drug candidate for various diseases.